Cas no 200711-22-4 (5-Methyl-6-(trifluoromethyl)indoline)

• Product Name: 5-Methyl-6-(trifluoromethyl)indoline
• CAS No: 200711-22-4
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD13192389
• CID: 239062
• PubChem ID: 10512269
• Update Time: 2025-09-19

5-Methyl-6-(trifluoromethyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(trifluoromethyl)indoline
• 1H-Indole, 2,3-dihydro-5-methyl-6-(trifluoromethyl)-
• 5-methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole
• 5-methyl-6-trifluoromethylindoline
• 6-(trifluoromethyl)-5-methylindoline
• AK136685
• SJDNGKSDFPRJQU-UHFFFAOYSA-N
• FCH1381649
• AX8258253
• ST24044882
• CS-W007128
• SCHEMBL6186362
• EN300-7411867
• C73805
• 1H-Indole,2,3-dihydro-5-methyl-6-(trifluoromethyl)-
• AKOS015898412
• MFCD13192389
• SB66160
• DTXSID10441041
• 200711-22-4
• DS-2992
• FT-0706072
• 5-methyl-6-(trifluoromethyl)-2, 3-dihydro-1H-indole
• A849409
• DB-014619

• MDL： MFCD13192389
• Inchi： 1S/C10H10F3N/c1-6-4-7-2-3-14-9(7)5-8(6)10(11,12)13/h4-5,14H,2-3H2,1H3
• InChI Key： SJDNGKSDFPRJQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=C(C=C1C)CCN2)(F)F

Computed Properties

• Exact Mass: 201.07700
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 233.9±40.0 °C at 760 mmHg
• Flash Point: 95.3±27.3 °C
• Refractive Index: 1.483
• PSA: 12.03000
• LogP: 3.11980

5-Methyl-6-(trifluoromethyl)indoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H412
• Warning Statement： P273
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines